![molecular formula C12H10F2N4O2 B2796411 1-(2,4-Difluorophenyl)-3-(2-methoxypyrimidin-5-yl)urea CAS No. 1396810-18-6](/img/structure/B2796411.png)
1-(2,4-Difluorophenyl)-3-(2-methoxypyrimidin-5-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,4-Difluorophenyl)-3-(2-methoxypyrimidin-5-yl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a urea derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Anticancer Properties
- AKF-D52 in Non-Small Cell Lung Cancer: A study highlighted the anticancer properties of AKF-D52, a phenoxypyrimidine urea derivative, in non-small cell lung cancer cells. AKF-D52 induces apoptosis via caspase-dependent and -independent pathways and triggers cytoprotective autophagy. It also showed tumor growth suppression in a xenograft mouse model, demonstrating its potential as a therapeutic agent for lung cancer treatment (Gil et al., 2021).
Molecular Structure and Synthesis Studies
- Crystal Structure Analysis: Research on a similar compound, 1-(4-((6-bromopyrido[2,3-d]pyrimidin-4-yl)oxy)phenyl)-3-(2,4-difluorophenyl)urea, revealed its structure through mass spectrometry, NMR, FT-IR spectroscopy, and X-ray diffraction. This study aids in understanding the molecular structure and interactions of related compounds (Sun et al., 2022).
Applications in Drug Development and Synthesis
Antidepressant Drug Research
In the development of antidepressants, unsymmetrical ureas, similar in structure, have been evaluated as 5-HT reuptake inhibitors with 5-HT(1B/1D) antagonistic activities. This research contributes to the development of more effective antidepressants (Matzen et al., 2000).
Insecticide Research
Studies on compounds like chlorfluazuron, which share structural similarities, provide insights into benzoylphenylurea insecticides. These compounds are significant in the development of effective and environmentally friendly insect control solutions (Cho et al., 2015).
Synthesis of Deuterium-Labeled Compounds
Research into deuterium-labeled versions of similar compounds, such as AR-A014418, demonstrates their use in drug absorption and pharmacokinetics studies. This is crucial for understanding drug metabolism and distribution (Liang et al., 2020).
Anticancer Agent Synthesis
Synthesis and evaluation of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives have demonstrated significant antiproliferative effects against various cancer cell lines, highlighting their potential as new anticancer agents (Feng et al., 2020).
properties
IUPAC Name |
1-(2,4-difluorophenyl)-3-(2-methoxypyrimidin-5-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F2N4O2/c1-20-12-15-5-8(6-16-12)17-11(19)18-10-3-2-7(13)4-9(10)14/h2-6H,1H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLWCQRKNVFZONY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=N1)NC(=O)NC2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.